Cas no 112055-09-1 (benzyl N-[2-(prop-2-enylamino)ethyl]carbamate)

benzyl N-[2-(prop-2-enylamino)ethyl]carbamate structure
112055-09-1 structure
Product Name:benzyl N-[2-(prop-2-enylamino)ethyl]carbamate
CAS No:112055-09-1
MF:C13H18N2O2
MW:234.294223308563
CID:2607926
PubChem ID:13809998
Update Time:2025-04-21

benzyl N-[2-(prop-2-enylamino)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-[2-(prop-2-enylamino)ethyl]carbamate
    • DTXSID70550168
    • Benzyl {2-[(prop-2-en-1-yl)amino]ethyl}carbamate
    • 112055-09-1
    • Inchi: 1S/C13H18N2O2/c1-2-8-14-9-10-15-13(16)17-11-12-6-4-3-5-7-12/h2-7,14H,1,8-11H2,(H,15,16)
    • InChI Key: UFIGGTFNAVQNLW-UHFFFAOYSA-N
    • SMILES: O(C(NCCNCC=C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.136827821Da
  • Monoisotopic Mass: 234.136827821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.4Ų
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